ethyl 2-(2,4-dichloro-5-nitrobenzoyl)-3-(dimethylamino)acrylate

• IUPAC Name: ethyl (Z)-2-(2,4-dichloro-5-nitrobenzoyl)-3-(dimethylamino)prop-2-enoate
• InChI: InChI=1S/C14H14Cl2N2O5/c1-4-23-14(20)9(7-17(2)3)13(19)8-5-12(18(21)22)11(16)6-10(8)15/h5-7H,4H2,1-3H3/b9-7-
• InChI Key: VAGGYVYRJORKFY-CLFYSBASSA-N
• Canonical SMILES: CCOC(=O)C(=CN(C)C)C(=O)C1=CC(=C(C=C1Cl)Cl)[N+](=O)[O-]
• Isomeric SMILES: CCOC(=O)/C(=C\N(C)C)/C(=O)C1=CC(=C(C=C1Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C14H14Cl2N2O5
• Molecular Weight: 361.2 g/mol

Description

Ethyl 2-(2,4-dichloro-5-nitrobenzoyl)-3-(dimethylamino)acrylate is an organic compound that has gained significant attention in the field of scientific research. It is commonly referred to as DCNBA, and its unique chemical structure makes it an ideal candidate for various applications in the field of chemistry and biochemistry.

Mechanism of Action

The mechanism of action of DCNBA is not fully understood, but it is believed to involve the interaction of the compound with specific proteins and enzymes in the body. DCNBA has been shown to inhibit the activity of certain enzymes, which can lead to changes in cellular metabolism and function.
Biochemical and Physiological Effects:
DCNBA has been shown to have a number of biochemical and physiological effects, including anti-inflammatory and antioxidant properties. It has also been shown to inhibit the growth of certain cancer cells and to have potential as a therapeutic agent for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

DCNBA has several advantages for use in lab experiments, including its high purity and stability, as well as its solubility in common organic solvents. However, it also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for research on DCNBA, including its use in the development of new electronic and optoelectronic devices, as well as its potential as a therapeutic agent for the treatment of cancer and other diseases. Other areas of research could include the development of new synthetic methods for DCNBA and the investigation of its interactions with specific proteins and enzymes in the body.
In conclusion, DCNBA is a unique and versatile compound that has significant potential for use in a variety of scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on DCNBA is needed to fully understand its potential and to explore new applications for this promising compound.

Scientific Research Applications

DCNBA has been extensively studied for its potential applications in the field of organic electronics and optoelectronics. It has been shown to exhibit excellent properties such as high electron mobility, good thermal stability, and strong absorption in the visible and near-infrared regions. These properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other electronic devices.